Cas no 2098073-13-1 (6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098073-13-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5728085
• PubChem ID: 122239023
• Update Time: 2025-10-28

6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7204
• 2098073-13-1
• 6-(cyclopropylmethyl)-3-methyl-1H-pyrimidine-2,4-dione
• 6-(cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040811993
• 2,4(1H,3H)-Pyrimidinedione, 6-(cyclopropylmethyl)-3-methyl-
• 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H12N2O2/c1-11-8(12)5-7(10-9(11)13)4-6-2-3-6/h5-6H,2-4H2,1H3,(H,10,13)
• InChI Key： KVKGTMKMNPRHGM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(CC2CC2)N1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• pka: 9.94±0.40(Predicted)

Additional information on 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098073-13-1) and Its Emerging Applications in Chemical Biology

The compound 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098073-13-1) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its cyclopropylmethyl and methyl substituents on a tetrahydropyrimidine core, has garnered attention due to its structural versatility and functional properties. The presence of the tetrahydropyrimidine-2,4-dione moiety introduces unique reactivity and binding capabilities, making it a valuable candidate for drug discovery and molecular probes.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydropyrimidine derivatives in developing novel therapeutic agents. These compounds often exhibit favorable pharmacokinetic profiles and can be tailored to target specific biological pathways. The structural features of 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione make it particularly interesting for investigating enzyme inhibition and receptor binding interactions. Its cyclopropylmethyl group, in particular, has been shown to enhance metabolic stability while maintaining potent biological activity.

In the context of contemporary research, this compound has been explored as a precursor for synthesizing more complex pharmacophores. The tetrahydropyrimidine-2,4-dione core serves as a versatile platform for functionalization, allowing chemists to introduce additional substituents that modulate bioactivity. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to enzymes such as kinases and phosphodiesterases. These enzymes are critical targets in oncology and inflammatory diseases, making this compound a promising lead for further development.

One of the most compelling aspects of 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential in modulating signaling pathways relevant to neurodegenerative disorders. Emerging research suggests that tetrahydropyrimidine derivatives can interact with neurotransmitter receptors and ion channels, offering a basis for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The cyclopropylmethyl group's spatial orientation may contribute to selective binding interactions with specific residues in target proteins, thereby enhancing therapeutic efficacy.

The synthesis of 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic transformations that highlight the compound's synthetic accessibility. Modern synthetic methodologies have enabled efficient production of this scaffold with high purity standards suitable for preclinical studies. The integration of catalytic processes has further streamlined its preparation, reducing costs and environmental impact while maintaining scalability for industrial applications.

From a computational chemistry perspective, 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. These simulations have provided insights into how the compound interacts with proteins at an atomic level, guiding the design of optimized analogs with improved pharmacological properties. The combination of experimental data and computational predictions has been instrumental in refining structure-activity relationships (SAR) for this class of compounds.

The pharmaceutical industry has taken note of the potential of tetrahydropyrimidine derivatives, including 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, as building blocks for novel drug candidates. Several academic institutions and biotechnology companies have initiated programs to explore its therapeutic applications further. Preclinical trials are underway to evaluate its efficacy in models of cancer and neurological disorders, providing preliminary evidence of its promise as a therapeutic agent.

The chemical biology community has also leveraged this compound as a tool for understanding fundamental biological processes. Its ability to modulate enzyme activity has made it useful in studying metabolic pathways and signal transduction mechanisms. By employing 6-(Cyclopropylmethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione as an inhibitor or activator, researchers can gain insights into disease mechanisms and identify new therapeutic targets.

Looking ahead, 6-(Cyclopropylmethyl)-3-methyl-1，2，3，4-tetrahydropyrimidine - 2，4 - dione is poised to play a pivotal role in the development of next-generation therapeutics. Advances in synthetic chemistry、biomolecular engineering、and drug delivery systems will likely expand its applications across multiple therapeutic areas。The integration of artificial intelligence (AI) into drug discovery pipelines may further accelerate the identification of novel derivatives with enhanced properties。As our understanding of biological systems evolves，this compound will remain at the forefront of innovation，offering new opportunities for treating complex diseases。